![molecular formula C14H15NO2S B11805112 4-(Benzo[d]thiazol-2-yl)cyclohexanecarboxylic acid](/img/structure/B11805112.png)
4-(Benzo[d]thiazol-2-yl)cyclohexanecarboxylic acid
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Overview
Description
4-(Benzo[d]thiazol-2-yl)cyclohexanecarboxylic acid is a compound that features a benzothiazole ring fused to a cyclohexane carboxylic acid moiety. Benzothiazole derivatives are known for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of benzothiazole derivatives, including 4-(Benzo[d]thiazol-2-yl)cyclohexanecarboxylic acid, can be achieved through various synthetic pathways. Common methods include:
Diazo-coupling: This involves the reaction of diazonium salts with aromatic compounds to form azo compounds.
Knoevenagel condensation: This reaction involves the condensation of aldehydes or ketones with compounds containing active methylene groups in the presence of a base.
Biginelli reaction: A three-component reaction involving an aldehyde, a β-keto ester, and urea or thiourea.
Microwave irradiation: This method uses microwave energy to accelerate chemical reactions, often resulting in higher yields and shorter reaction times.
One-pot multicomponent reactions: These reactions involve the combination of three or more reactants in a single reaction vessel to form the desired product.
Industrial Production Methods
Industrial production methods for benzothiazole derivatives often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated synthesis platforms are commonly employed to enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions
4-(Benzo[d]thiazol-2-yl)cyclohexanecarboxylic acid undergoes various chemical reactions, including:
Reduction: The addition of hydrogen or the removal of oxygen from the compound.
Substitution: The replacement of one functional group with another.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are commonly employed.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .
Scientific Research Applications
4-(Benzo[d]thiazol-2-yl)cyclohexanecarboxylic acid has a wide range of scientific research applications, including:
Comparison with Similar Compounds
Similar Compounds
2-(4-Aminophenyl)benzothiazole: Known for its antitumor activity.
6-Chlorobenzo[d]thiazol-2-yl)benzenamine: Exhibits antimicrobial properties.
2-(Benzo[d]thiazol-2-yl)-8-substituted-2H-pyrazolo[4,3-c]quinolin-3(5H)-ones: Evaluated for anticancer activities.
Uniqueness
4-(Benzo[d]thiazol-2-yl)cyclohexanecarboxylic acid is unique due to its specific structural features, which confer distinct biological activities and chemical reactivity. Its combination of a benzothiazole ring with a cyclohexane carboxylic acid moiety allows for diverse applications in various fields of research and industry .
Properties
Molecular Formula |
C14H15NO2S |
---|---|
Molecular Weight |
261.34 g/mol |
IUPAC Name |
4-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylic acid |
InChI |
InChI=1S/C14H15NO2S/c16-14(17)10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)18-13/h1-4,9-10H,5-8H2,(H,16,17) |
InChI Key |
RGKFZKCIVRPBMI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CCC1C2=NC3=CC=CC=C3S2)C(=O)O |
Origin of Product |
United States |
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